6-benzyl-3-(4-fluorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one

• IUPAC Name: 6-benzyl-3-(4-fluorophenyl)-2,5-dimethyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C21H18FN3O/c1-13-18(12-15-6-4-3-5-7-15)21(26)25-20(23-13)19(14(2)24-25)16-8-10-17(22)11-9-16/h3-11,24H,12H2,1-2H3
• InChI Key: NINCVLGWYYJOAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=NC(=C(C(=O)N2N1)CC3=CC=CC=C3)C)C4=CC=C(C=C4)F
• Molecular Formula: C21H18FN3O
• Molecular Weight: 347.4 g/mol

Description

6-benzyl-3-(4-fluorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a pyrazolopyrimidine derivative that has shown promising results in various biological assays, making it a potential candidate for drug development.

Mechanism of Action

The mechanism of action of 6-benzyl-3-(4-fluorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one is not fully understood. However, it is believed to act through the inhibition of various enzymes and receptors involved in biological processes. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It has also been shown to bind to the adenosine receptor, leading to various physiological effects.
Biochemical and Physiological Effects:
This compound has shown various biochemical and physiological effects in scientific research. It has been shown to induce apoptosis, a process of programmed cell death, in cancer cells. It has also been shown to inhibit the growth of bacteria and viruses, making it a potential candidate for the development of new antibiotics and antiviral drugs. Additionally, this compound has been shown to have anti-inflammatory effects and to act as a central nervous system stimulant.

Advantages and Limitations for Lab Experiments

The advantages of using 6-benzyl-3-(4-fluorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one in lab experiments include its high potency and selectivity against various biological targets. This compound has also shown low toxicity in animal studies, making it a potential candidate for further development. However, the limitations of using this compound in lab experiments include its high cost and the complexity of its synthesis.

Future Directions

There are several future directions for the scientific research of 6-benzyl-3-(4-fluorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one. One potential direction is the development of new anti-cancer drugs based on this compound. Another direction is the development of new antibiotics and antiviral drugs based on the activity of this compound against bacteria and viruses. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the field of medicine.

Synthesis Methods

The synthesis of 6-benzyl-3-(4-fluorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one involves the reaction of 4-fluoroaniline, benzaldehyde, and 2,5-dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one in the presence of a base catalyst. The reaction proceeds through a condensation reaction, leading to the formation of the desired product.

Scientific Research Applications

The potential applications of 6-benzyl-3-(4-fluorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one in scientific research are vast. This compound has shown significant activity against various biological targets, including cancer cells, bacteria, and viruses. It has also shown potential as an anti-inflammatory agent and a central nervous system stimulant.